Cas no 1336374-18-5 ((2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine)
(2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine
- 1336374-18-5
- EN300-1929206
- (2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine
-
- Inchi: 1S/C10H11F4N/c1-6(15)4-7-5-8(11)2-3-9(7)10(12,13)14/h2-3,5-6H,4,15H2,1H3/t6-/m1/s1
- InChI Key: RMYWGKVVLVNAKZ-ZCFIWIBFSA-N
- SMILES: FC(C1C=CC(=CC=1C[C@@H](C)N)F)(F)F
Computed Properties
- Exact Mass: 221.08276200g/mol
- Monoisotopic Mass: 221.08276200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
(2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1929206-0.05g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 0.05g |
$1537.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-0.1g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 0.1g |
$1610.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-0.25g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 0.25g |
$1683.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-0.5g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 0.5g |
$1757.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-1.0g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 1g |
$1829.0 | 2023-05-27 | ||
| Enamine | EN300-1929206-2.5g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 2.5g |
$3585.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-5.0g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 5g |
$5304.0 | 2023-05-27 | ||
| Enamine | EN300-1929206-10.0g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 10g |
$7866.0 | 2023-05-27 | ||
| Enamine | EN300-1929206-1g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 1g |
$1829.0 | 2023-09-17 | ||
| Enamine | EN300-1929206-5g |
(2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-amine |
1336374-18-5 | 5g |
$5304.0 | 2023-09-17 |
(2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine
Comprehensive Overview of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1336374-18-5)
The compound (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1336374-18-5) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a fluoro and trifluoromethyl substituent on the phenyl ring, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting neurological and metabolic pathways.
In recent years, the demand for fluorinated compounds like (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation is a common strategy in modern medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. This compound's trifluoromethyl group further enhances its lipophilicity, making it a candidate for crossing the blood-brain barrier—a critical factor in CNS-targeted therapies.
The stereochemistry of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine is another area of interest. The (2R) configuration ensures enantiomeric purity, which is crucial for avoiding off-target effects in drug development. Asymmetric synthesis and chiral resolution techniques are often employed to produce this compound with high optical purity, addressing the growing need for enantioselective pharmaceuticals.
From an analytical perspective, CAS No. 1336374-18-5 is characterized using advanced techniques such as HPLC, NMR, and mass spectrometry. These methods confirm its structural integrity and purity, which are essential for regulatory compliance and reproducibility in research. The compound’s stability under various pH and temperature conditions is also a key focus, as it determines its suitability for formulation studies.
Beyond pharmaceuticals, (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine is explored in agrochemical research, where fluorinated compounds are known to enhance pesticide efficacy and environmental persistence. However, its primary relevance remains in life sciences, particularly in the development of novel therapeutics for conditions like depression, anxiety, and neurodegenerative diseases—topics frequently searched by professionals and patients alike.
In summary, (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1336374-18-5) represents a promising scaffold for innovation in drug design. Its combination of fluorine atoms, chiral center, and aromatic functionality aligns with current trends in precision medicine and targeted therapy, making it a compound of enduring scientific and commercial interest.
1336374-18-5 ((2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)